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Compound of Interest

4-(Chloromethyl)-3,5-
Compound Name:
dimethylisoxazole

Cat. No.: B025358

An In-depth Technical Guide to the Molecular Weight of 4-(Chloromethyl)-3,5-
dimethylisoxazole

This guide provides a detailed analysis of the molecular weight of 4-(Chloromethyl)-3,5-
dimethylisoxazole, a heterocyclic compound of interest to researchers and professionals in
drug development and chemical synthesis.

Chemical Identity

Systematic Name: 4-(Chloromethyl)-3,5-dimethylisoxazole CAS Number: 19788-37-5[1][2]
Molecular Formula: CeHsCINO[1][2][3]

This empirical formula indicates that each molecule of the compound is composed of six
carbon atoms, eight hydrogen atoms, one chlorine atom, one nitrogen atom, and one oxygen
atom.

Molecular Weight Determination

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for 4-(Chloromethyl)-3,5-dimethylisoxazole is based on its molecular
formula, CeHsCINO.

Atomic Weights of Constituent Elements
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To accurately calculate the molecular weight, the standard atomic weights of each element
present in the molecule are utilized. These values represent the weighted average of the
masses of their naturally occurring isotopes.

Standard Atomic

Element Symbol Quantity Weight (amu)

Carbon C 6 ~12.011[4][5][6]

Hydrogen H 8 ~1.008[7][8][9][10]

Chlorine Cl 1 ~35.45[11][12][13][14]

Nitrogen \ . ~14.007[15][16][17]
[18]

Oxygen o L ~15.999[19][20][21]
[22]

Calculation

The molecular weight is calculated by multiplying the number of atoms of each element by its
atomic weight and summing the results:

Carbon: 6 atoms x 12.011 amu/atom = 72.066 amu

Hydrogen: 8 atoms x 1.008 amu/atom = 8.064 amu

Chlorine: 1 atom x 35.45 amu/atom = 35.45 amu

Nitrogen: 1 atom x 14.007 amu/atom = 14.007 amu

Oxygen: 1 atom x 15.999 amu/atom = 15.999 amu

Total Molecular Weight = 72.066 + 8.064 + 35.45 + 14.007 + 15.999 = 145.586 amu

This calculated value is often rounded for practical applications. The commonly cited molecular
weight for 4-(Chloromethyl)-3,5-dimethylisoxazole is 145.59 g/mol .[1][3][23]
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Experimental Workflow: Molecular Weight
Calculation

The logical process for determining the molecular weight of a chemical compound is illustrated

in the following diagram.
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Workflow for Molecular Weight Calculation

Identify Molecular Formula
(e.g., CeHsCINO)

l

Determine Constituent Elements
(C,H, CI,N, O)

'

Count Atoms of Each Element
(C:6, H:8, Cl:1, N:1, O:1)

l

Find Standard Atomic Weight
for Each Element

'

Calculate Total Mass
for Each Element

'

Sum Masses of All Elements

l

Final Molecular Weight
(145.59 g/mol)
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Synthetic Utility of 4-(Chloromethyl)-3,5-dimethylisoxazole

4-(Chloromethyl)-3,5-dimethylisoxazole
(Building Block)

eacts with Nucleophile

Nucleophilic Substitution Reaction
(e.g., with amines, thiols, alcohols)

orms New C-Nu Bond

Target Molecule with
Dimethylisoxazole Moiety

Biological Screening / Drug Development

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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